Cas no 2305528-94-1 (N-2-methoxy-6-(4-methylpiperazin-1-yl)pyridin-3-ylprop-2-enamide)

• Product Name: N-2-methoxy-6-(4-methylpiperazin-1-yl)pyridin-3-ylprop-2-enamide
• CAS No: 2305528-94-1
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• CID: 5412304
• PubChem ID: 137931039
• Update Time: 2025-05-23

N-2-methoxy-6-(4-methylpiperazin-1-yl)pyridin-3-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26595721
• Z3024762640
• 2305528-94-1
• N-[2-Methoxy-6-(4-methylpiperazin-1-yl)pyridin-3-yl]prop-2-enamide
• N-[2-Methoxy-6-(4-methyl-1-piperazinyl)-3-pyridinyl]-2-propenamide
• N-2-methoxy-6-(4-methylpiperazin-1-yl)pyridin-3-ylprop-2-enamide

• Inchi： 1S/C14H20N4O2/c1-4-13(19)15-11-5-6-12(16-14(11)20-3)18-9-7-17(2)8-10-18/h4-6H,1,7-10H2,2-3H3,(H,15,19)
• InChI Key： POVOGFKHGHWHBV-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=N1)N1CCN(C)CC1)NC(C=C)=O

Computed Properties

• Exact Mass: 276.15862589g/mol
• Monoisotopic Mass: 276.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.7Ų

Additional information on N-2-methoxy-6-(4-methylpiperazin-1-yl)pyridin-3-ylprop-2-enamide

N-2-Methoxy-6-(4-Methylpiperazin-1-yl)Pyridin-3-Ylprop-2-Enamide: A Comprehensive Overview

N-2-Methoxy-6-(4-Methylpiperazin-1-yl)Pyridin-3-Ylprop-2-enamide, also known by its CAS number 2305528-94-1, is a complex organic compound with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique chemical structure and promising biological activities. The molecule consists of a pyridine ring substituted with a methoxy group at position 2, a piperazine moiety at position 6, and an enamide group at position 3. These structural features contribute to its versatility and make it a valuable candidate for drug development.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. The use of advanced catalytic systems and green chemistry principles has further enhanced the efficiency of its production, aligning with contemporary sustainability goals in the pharmaceutical industry.

Recent studies have highlighted the potential of N-2-Methoxy derivatives in modulating cellular signaling pathways. Specifically, this compound has shown remarkable activity in inhibiting key enzymes involved in inflammation and cancer progression. For instance, investigations into its anti-inflammatory properties have revealed its ability to suppress cyclooxygenase (COX) enzymes, which are central to inflammatory responses. This makes it a promising candidate for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory effects, this compound has demonstrated significant anticancer activity in preclinical models. Studies have shown that it can induce apoptosis in various cancer cell lines by targeting mitochondrial pathways and modulating pro-apoptotic proteins such as Bax and Bak. Furthermore, its ability to inhibit tumor angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling pathways underscores its potential as a multifunctional anticancer agent.

The role of the piperazine moiety in this compound cannot be overstated. Piperazine derivatives are well-known for their ability to enhance drug bioavailability and improve pharmacokinetic profiles. In this case, the presence of a methyl-substituted piperazine group enhances the compound's solubility and stability, making it more suitable for systemic administration. Moreover, the piperazine ring can act as a scaffold for further functionalization, enabling researchers to explore additional therapeutic applications.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the enamide group plays a critical role in binding to target proteins, while the methoxy substitution enhances selectivity by optimizing hydrophobic interactions. These findings have guided further optimization efforts aimed at improving potency and reducing off-target effects.

The integration of experimental and computational approaches has also facilitated the exploration of this compound's neuroprotective properties. Preclinical data suggest that it may offer protection against neurodegenerative diseases such as Alzheimer's by inhibiting amyloid-beta aggregation and reducing oxidative stress. These findings open new avenues for its application in neurology and psychiatry.

In conclusion, N-2-Methoxy-6-(4-methylpiperazin-1-yl)pyridin-3-ylopropenamide represents a compelling example of how structural complexity can translate into diverse biological activities. Its potential applications span across oncology, inflammation management, and neuroprotection, making it a focal point for ongoing research efforts. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is poised to play an increasingly significant role in drug discovery.